Cas no 112572-55-1 (Phenol, 4,4'-[(2R,3R,4R,5R)-tetrahydro-3,4-dimethyl-2,5-furandiyl]bis[2,6-dimethoxy-, rel-)

• Product Name: Phenol, 4,4'-[(2R,3R,4R,5R)-tetrahydro-3,4-dimethyl-2,5-furandiyl]bis[2,6-dimethoxy-, rel-
• CAS No: 112572-55-1
• MF: C₂₂H₂₈O₇
• MW: 404.453527450562
• CID: 222022
• PubChem ID: 13870574
• Update Time: 2024-03-01

Phenol, 4,4'-[(2R,3R,4R,5R)-tetrahydro-3,4-dimethyl-2,5-furandiyl]bis[2,6-dimethoxy-, rel- Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-[(2R,3R,4R,5R)-tetrahydro-3,4-dimethyl-2,5-furandiyl]bis[2,6-dimethoxy-,rel-
• Fragransin B2
• Phenol, 4,4'-[(2R,3R,4R,5R)-tetrahydro-3,4-dimethyl-2,5-furandiyl]bis[2,6-dimethoxy-, rel-
• Fragransin B1
• NCGC00384974-01!4-[5-(4-hydroxy-3,5-dimethoxyphenyl)-3,4-dimethyloxolan-2-yl]-2,6-dimethoxyphenol
• 4,4'-Dihydroxy-3,3',5,5'-tetramethoxy-7,7'-epoxylignan
• 4-[5-(4-hydroxy-3,5-dimethoxyphenyl)-3,4-dimethyloxolan-2-yl]-2,6-dimethoxyphenol
• CHEBI:175232

• Inchi： 1S/C22H28O7/c1-11-12(2)22(14-9-17(27-5)20(24)18(10-14)28-6)29-21(11)13-7-15(25-3)19(23)16(8-13)26-4/h7-12,21-24H,1-6H3/t11-,12-,21-,22-/m1/s1
• InChI Key： CAUANPLJFMVCHO-LGYONYEGSA-N
• SMILES： O1[C@@H](C2=CC(OC)=C(O)C(OC)=C2)[C@H](C)[C@@H](C)[C@@H]1C1=CC(OC)=C(O)C(OC)=C1

Computed Properties

• Exact Mass: 404.18350323g/mol
• Monoisotopic Mass: 404.18350323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 7,7'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 7,7'-epoxylignans